Cas no 847398-94-1 (6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 847398-94-1
• MF: C₁₇H₁₂BrN₃O₄
• MW: 402.198883056641
• CID: 5842793
• PubChem ID: 3238184
• Update Time: 2025-07-28

6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(1,3-benzodioxol-5-ylamino)-3-(4-bromophenyl)-
• MLS000045897
• cid_3238184
• BDBM96567
• 6-(1,3-benzodioxol-5-ylamino)-3-(4-bromophenyl)uracil
• CHEMBL1468992
• HMS1502K02
• ZINC04004867
• HMS2493I04
• 847398-94-1
• BRD-K94355700-001-01-1
• 6-(benzo[d][1,3]dioxol-5-ylamino)-3-(4-bromophenyl)pyrimidine-2,4(1H,3H)-dione
• SR-01000098100
• SR-01000098100-1
• SMR000016645
• AKOS024593744
• ChemDiv3_010430
• 6-(1,3-benzodioxol-5-ylamino)-3-(4-bromophenyl)-1H-pyrimidine-2,4-dione
• F0662-0883
• 6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C17H12BrN3O4/c18-10-1-4-12(5-2-10)21-16(22)8-15(20-17(21)23)19-11-3-6-13-14(7-11)25-9-24-13/h1-8,19H,9H2,(H,20,23)
• InChI Key： VWIKUMHZTRGMSR-UHFFFAOYSA-N
• SMILES： C1(=O)NC(NC2=CC=C3OCOC3=C2)=CC(=O)N1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 401.00112g/mol
• Monoisotopic Mass: 401.00112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Analysis of 6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 847398-94-1)

The compound 6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 847398-94-1) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzodioxole moiety and a tetrahydropyrimidine-dione core makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly interested in its potential interactions with biological targets, given its heterocyclic architecture and bromophenyl substituent, which are often associated with enhanced bioactivity.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. This compound's 6-(2H-1,3-benzodioxol-5-yl)amino group is particularly noteworthy, as it resembles motifs found in naturally occurring alkaloids and synthetic drugs with documented pharmacological effects. Its 3-(4-bromophenyl) substituent further enhances its potential as a scaffold for designing target-specific molecules, a hot topic in contemporary medicinal chemistry.

From a synthetic perspective, 847398-94-1 exemplifies the growing trend toward multi-component reactions (MCRs) and green chemistry approaches. The compound's intricate structure underscores the importance of efficient synthetic routes, a subject frequently searched by chemists and researchers. Questions like "How to optimize the yield of tetrahydropyrimidine-dione derivatives?" or "What are the latest catalytic methods for bromophenyl incorporation?" reflect the community's focus on practical synthesis strategies.

The 1,2,3,4-tetrahydropyrimidine-2,4-dione core is a versatile pharmacophore, often linked to anti-inflammatory, antiviral, and anticancer properties. This has led to a spike in searches for "benzodioxole-based drug candidates" and "pyrimidine-dione biological activity." Given the compound's structural features, it may also exhibit kinase inhibition or receptor modulation, aligning with current interests in signal transduction and disease pathogenesis.

Analytical characterization of 6-(2H-1,3-benzodioxol-5-yl)amino-3-(4-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structure, topics frequently queried in academic and industrial settings. The bromine atom in its structure also makes it amenable to halogen-bonding studies, a niche but growing area in supramolecular chemistry.

In conclusion, CAS No. 847398-94-1 represents a fascinating intersection of synthetic chemistry and drug design. Its relevance to fragment-based drug discovery, structure-activity relationships (SAR), and molecular docking studies ensures its continued prominence in scientific literature. As researchers explore its full potential, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.